Cas no 169814-55-5 (1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone)
169814-55-5 structure
Product Name:1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone
CAS No:169814-55-5
MF:C12H10FNO2
MW:219.211706638336
CID:135035
PubChem ID:53413984
Update Time:2025-09-27
1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[3-(4-fluorophenyl)-5-methyl-4-isoxazolyl]-
- 1-[3-(4-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]ethanone
- 1-[3-(4-fluorophenyl)-5-methyl-4-isoxazolyl]Ethanone
- 169814-55-5
- 1-(3-(4-FLUOROPHENYL)-5-METHYLISOXAZOL-4-YL)ETHANONE
- 1-[3-(4-Fluorophenyl)-5-methyl-1,2-oxazol-4-yl]ethan-1-one
- 1-[3-(4-fluorophenyl)-5-methyl-4-isoxazolyl]-Ethanone
- 1-[3-(4-Fluoro-phenyl)-5-methyl-isoxazol-4-yl]-ethanone
- SCHEMBL2475844
- SMNLZIPZXIVDCL-UHFFFAOYSA-N
- DTXSID40696744
- A18295
- 1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone
-
- Inchi: 1S/C12H10FNO2/c1-7(15)11-8(2)16-14-12(11)9-3-5-10(13)6-4-9/h3-6H,1-2H3
- InChI Key: SMNLZIPZXIVDCL-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1C(C(C)=O)=C(C)ON=1
Computed Properties
- Exact Mass: 219.0696
- Monoisotopic Mass: 219.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F590555-10mg |
1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone |
169814-55-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F590555-50mg |
1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone |
169814-55-5 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | F590555-100mg |
1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone |
169814-55-5 | 100mg |
$ 295.00 | 2022-06-05 |
1-(3-(4-fluorophenyl)-5-methylisoxazol-4-yl)ethanone Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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